Cas no 1405128-48-4 (tert-butyl N-[5-(trifluoromethyl)-3-piperidyl]carbamate)

• Product Name: tert-butyl N-[5-(trifluoromethyl)-3-piperidyl]carbamate
• CAS No: 1405128-48-4
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• MDL: MFCD23713060
• CID: 4698832
• PubChem ID: 59455772
• Update Time: 2025-05-22

tert-butyl N-[5-(trifluoromethyl)-3-piperidyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-(trifluoromethyl)piperidin-3-yl)carbamate
• tert-Butyl ((3R,5R)-5-(trifluoromethyl)piperidin-3-yl)carbamate
• AK172284
• TERT-BUTYL N-[(3R,5R)-5-(TRIFLUOROMETHYL)PIPERIDIN-3-YL]CARBAMATE
• tert-butyl N-[5-(trifluoromethyl)piperidin-3-yl]carbamate
• CUNVTZVWJLBPQS-UHFFFAOYSA-N
• SB21308
• t-Butyl (5-(trifluoromethyl)piperidin-3-yl)carbamate
• rac-tert-butyl (5-(trifluoromethyl)piperidin-3-yl)carbamate
• tert-butyl N-[5-(trifluoromethyl)-3-piperidyl]carbamate
• SY344562
• 1405128-48-4
• SB20240
• (3R,5R)-3-(Boc-amino)-5-(trifluoromethyl)piperidine
• tert-Butyl N-[(3R,5S)-5-(trifluoromethyl)-3-piperidyl]carbamate
• AKOS027454383
• SY098040
• CS-0310352
• SB20241
• 1187055-62-4
• MFCD31744047
• MFCD23105832
• cis-3-(Boc-amino)-5-(trifluoromethyl)piperidine
• SY327708
• DB-432765
• (3S,5S)-N-Boc-5-(trifluoromethyl)piperidin-3-amine
• Tert-butyln-[5-(trifluoromethyl)-3-piperidyl]carbamate
• AS-84512
• P18764
• SY263721
• SB20238
• MFCD29925493
• (3R,5S)-3-(Boc-amino)-5-(trifluoromethyl)piperidine
• 3-(Boc-amino)-5-(trifluoromethyl)piperidine
• SY263769
• tert-butyl N-[cis-5-(trifluoromethyl)-3-piperidyl]carbamate
• SCHEMBL2839778
• SB20239
• tert-Butyl(5-(trifluoromethyl)piperidin-3-yl)carbamate
• tert-butyl N-[(3R,5S)-5-(trifluoromethyl)piperidin-3-yl]carbamate
• MFCD28155050
• MFCD23713060

• MDL： MFCD23713060
• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-8-4-7(5-15-6-8)11(12,13)14/h7-8,15H,4-6H2,1-3H3,(H,16,17)
• InChI Key： CUNVTZVWJLBPQS-UHFFFAOYSA-N
• SMILES： FC(C1CNCC(C1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 268.13986234g/mol
• Monoisotopic Mass: 268.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 2.1

Additional information on tert-butyl N-[5-(trifluoromethyl)-3-piperidyl]carbamate

Recent Advances in the Synthesis and Applications of tert-butyl N-[5-(trifluoromethyl)-3-piperidyl]carbamate (CAS: 1405128-48-4)

The compound tert-butyl N-[5-(trifluoromethyl)-3-piperidyl]carbamate (CAS: 1405128-48-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug discovery and development. This research briefing provides an overview of the latest advancements in the synthesis, characterization, and biological applications of this compound, drawing upon recent peer-reviewed studies and industry reports.

Recent studies have highlighted the importance of tert-butyl N-[5-(trifluoromethyl)-3-piperidyl]carbamate in the synthesis of novel piperidine-based pharmaceuticals. The trifluoromethyl group attached to the piperidine ring enhances the metabolic stability and bioavailability of drug candidates, making this compound particularly valuable in the design of central nervous system (CNS) therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of potent sigma-1 receptor ligands, which show promise in treating neuropathic pain and neurodegenerative disorders.

Innovative synthetic routes for 1405128-48-4 have been developed to improve yield and purity. A team at MIT reported a novel asymmetric hydrogenation method in 2024 that achieves >95% enantiomeric excess, addressing previous challenges in stereoselective synthesis. This breakthrough has significant implications for the production of chiral pharmaceuticals where the stereochemistry of the piperidine moiety is critical for biological activity.

Pharmacological studies have revealed that derivatives of tert-butyl N-[5-(trifluoromethyl)-3-piperidyl]carbamate exhibit remarkable binding affinity for various biological targets. Research from Pfizer (2024) identified several analogs as potent inhibitors of monoamine transporters, suggesting potential applications in antidepressant development. The trifluoromethyl group's unique electronic properties contribute to enhanced target engagement and improved pharmacokinetic profiles compared to non-fluorinated analogs.

In the realm of radiopharmaceuticals, 1405128-48-4 has emerged as a valuable building block for PET tracer development. A recent Nature Communications paper (2024) described its incorporation into fluorine-18 labeled probes for imaging neuroinflammation, demonstrating superior blood-brain barrier penetration and target specificity. This application leverages the compound's inherent physicochemical properties while benefiting from the synthetic accessibility of the carbamate protecting group.

Ongoing clinical trials involving derivatives of tert-butyl N-[5-(trifluoromethyl)-3-piperidyl]carbamate underscore its translational potential. Phase I results for a novel antipsychotic candidate (developed by Merck) showed favorable safety profiles and CNS exposure, with the trifluoromethyl-piperidine core identified as crucial for maintaining the desired receptor selectivity. These findings validate the strategic importance of this chemical scaffold in modern drug discovery pipelines.

Future research directions include exploring the compound's utility in targeted protein degradation (PROTACs) and as a versatile intermediate for diversity-oriented synthesis. The unique combination of structural features in 1405128-48-4 - including the carbamate protecting group, trifluoromethyl substitution, and piperidine ring - provides multiple handles for chemical modification while maintaining favorable drug-like properties. Continued investigation of structure-activity relationships will likely yield additional therapeutic applications across multiple disease areas.